Cas no 15181-46-1 (Sulfite, hydrogen(8CI,9CI))

• Product Name: Sulfite, hydrogen(8CI,9CI)
• CAS No: 15181-46-1
• MF: HO₃S
• MW: 81.0711390972137
• CID: 184834
• PubChem ID: 104748
• Update Time: 2025-04-19

Sulfite, hydrogen(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfite, hydrogen(8CI,9CI)
• hydrogen sulfite
• sulfurous acid
• BISULPHITE
• HYDROGENSULPHITE
• sulfite, hydrogen
• bisulfite
• hydrogentrioxosulfate(1-)
• CHEBI:29214
• OJ9787WBLU
• HSO3-
• hydroxidodioxidosulfate(1-)
• CHEBI:17137
• sulfonic acid
• hydrogensulfite(1-)
• [SO2(OH)](-)
• 15181-46-1
• [SHO2(OH)]
• Sulfite LYE
• DTXSID5075311
• Q27109972
• Hydrogen sulfite(1-)
• LSNNMFCWUKXFEE-UHFFFAOYSA-M
• Hydrosulfite anion
• NS00129311
• Q27110050
• CHEMBL1794637
• SULFUROUS ACID, ION(1-)
• HSO3(-)
• acide sulfonique
• hydrogentrioxosulfate(IV)
• hydrogen(trioxidosulfate)(1-)
• BDBM26991
• Q27102231
• HSO3
• sulphonic acid
• hydrogensulfite
• UNII-OJ9787WBLU
• hydridohydroxidodioxidosulfur
• HSHO3
• monohydrogentrioxosulfate
• bisulfite ion
• Sulfonsaeure
• Sulfite (HSO3)-
• Sulfite (HSO3 1-)

• Inchi： 1S/H2O3S/c1-4(2)3/h(H2,1,2,3)/p-1
• InChI Key： LSNNMFCWUKXFEE-UHFFFAOYSA-M
• SMILES： S(=O)([O-])O

Computed Properties

• Exact Mass: 80.96463
• Monoisotopic Mass: 80.96464006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• PSA: 60.36